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Compound of Interest

Compound Name:
3-Iodo-6-methoxy-4-methyl-1H-

indazole

CAS No.: 885521-45-9

Cat. No.: B1593262

Get Quote

Indazole derivatives represent a cornerstone of modern medicinal chemistry, forming the

structural core of numerous therapeutic agents.[1][2] Their prevalence in drug discovery

pipelines necessitates robust analytical methodologies for unequivocal structure confirmation,

purity assessment, and metabolite identification. 3-Iodo-6-methoxy-4-methyl-1H-indazole, a

functionalized indazole, presents a unique analytical challenge and opportunity due to its

specific substituent pattern. The presence of a halogen, a methoxy group, and multiple nitrogen

atoms dictates a strategic approach to its characterization by mass spectrometry.

This guide, prepared from the perspective of a senior application scientist, provides a

comprehensive technical overview of the mass spectrometric behavior of 3-Iodo-6-methoxy-4-
methyl-1H-indazole. We will move beyond rote protocols to explain the causal relationships

between molecular structure, ionization technique, and resultant fragmentation patterns,

empowering researchers to not only acquire but also expertly interpret mass spectral data for

this class of compounds.
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A foundational understanding of the analyte's properties is paramount before any analysis. The

key characteristics of 3-Iodo-6-methoxy-4-methyl-1H-indazole are summarized below.

Property Value Source / Method

Molecular Formula C₈H₇IN₂O -

Average Molecular Weight 274.06 g/mol [3]

Monoisotopic Mass 273.9603 Da Calculated

Isotopic Signature

Iodine (¹²⁷I) is 100% abundant

(monoisotopic), simplifying the

spectrum by eliminating the

complex M+2 patterns seen

with chlorine or bromine.[4]

The primary isotopic

contribution will be the A+1

peak from the natural

abundance of ¹³C.

[4]

Strategic Selection of Ionization Technique
The choice of ionization method is the most critical decision in the analytical workflow, directly

influencing whether the molecular weight is observed and the extent of structural information

obtained. The two primary techniques applicable to this molecule are Electron Ionization (EI)

and Electrospray Ionization (ESI).

Electron Ionization (EI)
Typically coupled with Gas Chromatography (GC-MS), EI bombards the analyte with high-

energy electrons (70 eV), inducing ionization and extensive, reproducible fragmentation.[5][6]

Expertise: EI is the gold standard for generating a characteristic "fingerprint" spectrum that is

ideal for library matching and detailed structural elucidation.[7]

Causality: The high energy of EI often leads to the cleavage of the weakest bonds in the

molecule. For 3-Iodo-6-methoxy-4-methyl-1H-indazole, the Carbon-Iodine bond is

expected to be the most labile, making its cleavage a dominant fragmentation pathway.[8]
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Trustworthiness: While highly reproducible, the high energy can prevent the observation of

the molecular ion (M⁺•), which can be a significant drawback for unknown compound

identification.[6]

Electrospray Ionization (ESI)
ESI is a soft ionization technique, typically coupled with Liquid Chromatography (LC-MS), that

generates ions by applying a strong electric field to a liquid solution.[9]

Expertise: ESI is the preferred method for confirming molecular weight, as it typically

produces the protonated molecule, [M+H]⁺, with minimal fragmentation.

Causality: The indazole core contains basic nitrogen atoms that are readily protonated in the

ESI source, making it an exceptionally ESI-active molecule.[10] This ensures a strong signal

for the molecular species.

Trustworthiness: While excellent for detecting the molecular ion, ESI provides limited

structural information without an additional fragmentation step, such as Collision-Induced

Dissociation (CID) in a tandem mass spectrometer (MS/MS).[11]
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Caption: Decision workflow for selecting the optimal ionization technique.
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Predicted Mass Spectral Fragmentation
Anticipating the fragmentation pathways is key to interpreting the resulting mass spectra. The

unique combination of functional groups in 3-Iodo-6-methoxy-4-methyl-1H-indazole leads to

several predictable and diagnostic fragmentation patterns.

Electron Ionization (EI) Fragmentation Pathway
Under EI conditions, the process begins with the formation of the radical cation, M⁺•, at m/z

274. The subsequent fragmentation is driven by the stability of the resulting ions and neutral

losses.

α-Cleavage (C-I Bond Scission): The most favored fragmentation will be the homolytic

cleavage of the weak C-I bond, resulting in the loss of an iodine radical (I•, 127 u). This

yields a highly stable, even-electron indazole cation at m/z 147. The presence of a strong

peak at m/z 147 is highly diagnostic for the core indazole structure without the iodine.[8]

Loss of Methyl Radical: A secondary pathway involves the loss of a methyl radical (•CH₃, 15

u) from the methoxy group to form an ion at m/z 259.

Loss of Methoxy Radical: Cleavage of the O-CH₃ bond is less likely than aryl-O bond

cleavage, but loss of the methoxy radical (•OCH₃, 31 u) may be observed, yielding an ion at

m/z 243.

[M]⁺•
m/z 274

3-Iodo-6-methoxy-4-methyl-1H-indazole

[M - I]⁺
m/z 147

(Base Peak Candidate)

- I• (127 u)
(Primary Pathway)

[M - CH₃]⁺
m/z 259

- •CH₃ (15 u)

[M - OCH₃]⁺
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Caption: Predicted Electron Ionization (EI) fragmentation pathways.

Electrospray Ionization with CID (ESI-MS/MS)
Fragmentation
In ESI, the analysis begins with the protonated molecule, [M+H]⁺, at m/z 275. Tandem mass

spectrometry (MS/MS) with Collision-Induced Dissociation (CID) is then used to induce

fragmentation.

Precursor Ion: The primary ion observed in the full scan MS1 spectrum will be m/z 275.

Product Ions (MS2): Upon CID, the fragmentation mirrors some EI pathways but involves

neutral losses from an even-electron species.

Loss of I• and H• (or HI): While loss of neutral HI (128 u) is possible, fragmentation often

proceeds via pathways similar to EI. The dominant product ion is still expected to be at

m/z 147, corresponding to the indazole core cation.

Loss of Methane: A potential rearrangement could lead to the loss of methane (CH₄, 16 u)

from the protonated methoxy group and the adjacent methyl group, resulting in an ion at

m/z 259.

[M+H]⁺
m/z 275

(Precursor Ion)

[M - I]⁺
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(Major Product Ion)

CID
(- I•, - H•)

[M+H - CH₄]⁺
m/z 259

CID
(- CH₄, 16 u)

Click to download full resolution via product page

Caption: Predicted ESI-MS/MS fragmentation of the protonated molecule.
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Summary of Expected Key Ions
Ion Description EI (m/z) ESI-MS/MS (m/z) Significance

Molecular Ion (Radical

Cation)
274 -

Confirms molecular

weight (if observed)

Protonated Molecule - 275
Confirms molecular

weight

Loss of Iodine 147 147
Primary Diagnostic

Fragment

Loss of Methyl 259 -
Confirms methyl

group presence

Loss of Methane - 259

Confirms

methoxy/methyl

adjacency

Loss of Methoxy 243 -
Confirms methoxy

group presence

Self-Validating Experimental Protocols
The following protocols are designed to be self-validating systems. The LC-MS protocol

confirms the molecular weight, while the GC-MS protocol provides a fragmentation fingerprint

that should align with the predicted pathways, thus cross-validating the structural assignment.

Protocol 1: LC-ESI-MS/MS for Molecular Weight
Confirmation and Purity

Sample Preparation:

Accurately weigh ~1 mg of 3-Iodo-6-methoxy-4-methyl-1H-indazole.

Dissolve in 1 mL of HPLC-grade methanol or acetonitrile to create a 1 mg/mL stock

solution.
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Prepare a working solution of 1 µg/mL by diluting the stock solution in 50:50

acetonitrile:water with 0.1% formic acid. The acid is crucial for promoting protonation in the

ESI source.

Liquid Chromatography Parameters:

Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial

conditions.

Flow Rate: 0.4 mL/min.

Injection Volume: 2 µL.

Mass Spectrometry Parameters (Q-TOF or Orbitrap):

Ionization Mode: ESI Positive.

Scan Range (MS1): m/z 70 - 500.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Gas Temp: 350 °C.

Data-Dependent MS/MS: Trigger MS/MS acquisition for the most intense ions in the MS1

scan, with a primary focus on the expected precursor at m/z 275.

Collision Energy: Use a stepped collision energy (e.g., 15, 25, 40 eV) to observe both low-

energy and high-energy fragments.[12]

Protocol 2: GC-EI-MS for Structural Fingerprinting
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Sample Preparation:

Prepare a 100 µg/mL solution of the compound in a volatile, GC-compatible solvent such

as dichloromethane or ethyl acetate.

Gas Chromatography Parameters:

Column: Low-bleed capillary column suitable for general-purpose analysis (e.g., 30 m x

0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

Inlet Temperature: 250 °C.

Injection Mode: Split (e.g., 20:1 ratio) to avoid overloading the detector.

Oven Program: Hold at 100 °C for 1 minute, ramp at 20 °C/min to 300 °C, hold for 5

minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Mass Spectrometry Parameters:

Ionization Mode: EI.

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Scan Range: m/z 40 - 400.

Conclusion
The mass spectrometric analysis of 3-Iodo-6-methoxy-4-methyl-1H-indazole is a clear

illustration of structure-directed analytical strategy. The compound's nitrogenous heterocyclic

core makes it an ideal candidate for soft ionization by ESI, reliably yielding the protonated

molecule [M+H]⁺ at m/z 275 for definitive molecular weight confirmation. Conversely, the labile

C-I bond dictates the primary fragmentation pathway under the higher-energy EI conditions,

producing a diagnostic base peak candidate at m/z 147. By employing both LC-ESI-MS/MS

and GC-EI-MS, researchers can create a self-validating dataset that confirms molecular weight
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and provides a rich structural fingerprint, ensuring the highest degree of confidence in

compound identity and integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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